Cas no 6292-59-7 (4-tert-butylbenzene-1-sulfonamide)

• Product Name: 4-tert-butylbenzene-1-sulfonamide
• CAS No: 6292-59-7
• MF: C₁₀H₁₅NO₂S
• MW: 213.29660153389
• MDL: MFCD00068599
• CID: 46588
• PubChem ID: 222872
• Update Time: 2025-04-18

4-tert-butylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(tert-Butyl)benzenesulfonamide
• BUTTPARK 44\03-78
• 4-TERT-BUTYLBENZENESULPHONAMIDE
• 4-(TERT-BUTYL)BENZENE-1-SULFONAMIDE
• P-TERT-BUTYL-BENZENESULFONAMIDE
• TertiaryButylBenzeneSulphonamide
• P-tert-Butylbenzenesulfonamide
• 4-tert-Butylbenzenesulfonamide
• 4-t-Butylbenzenesulfonamide
• NSC 9911
• Benzenesulfonamide,p-tert-butyl- (6CI,8CI)
• 4-(1,1-Dimethylethyl)benzenesulfonamide
• p-(tert-Butyl)phenylsulfonamide
• 4-tert-butylbenzene-1-sulfonamide
• benzenesulfonamide, 4-(1,1-dimethylethyl)-
• 4-Tert-butyl benzene sulfonamide
• NSC9911
• PubChem8625
• p-t-butylbenzenesulfonamide
• p-t-butylphenyl-sulfonamide
• Cambridge id 5103993
• p-tert-butylphenylsulfonamide
• 4-t-Butylbenzenesulphonamide
• 4-tertbutylbenzenesulfonamide
• Oprea1_624932
• Oprea1_291564
• CBDivE_002
• CBDivE_002179
• SCHEMBL283836
• AM1107
• AC-6947
• SR-01000195199
• FS-1453
• FT-0603699
• (4-tert-butyl)benzenesulfonamide
• KYDZEZNYRFJCSA-UHFFFAOYSA-N
• NS00073863
• 4-tert-Butylbenzenesulphonamide, AldrichCPR
• 6292-59-7
• AB00073666-01
• F0808-2042
• EN300-104409
• SY018881
• B3837
• O11103
• BCP08837
• CS-M1898
• UNII-3HBX5G8GUV
• DTXSID70278754
• NSC-9911
• p-tert-butylbenzenesulphonamide
• 3HBX5G8GUV
• Z45415597
• MFCD00068599
• SR-01000195199-1
• J-516004
• A8686
• AKOS001056211
• 4-tert-butyl-benzenesulfonamide
• DTXCID40229910
• DB-024719
• STL372660

• MDL： MFCD00068599
• Inchi： 1S/C10H15NO2S/c1-10(2,3)8-4-6-9(7-5-8)14(11,12)13/h4-7H,1-3H3,(H2,11,12,13)
• InChI Key： KYDZEZNYRFJCSA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(C)(C)C)(N)(=O)=O

Computed Properties

• Exact Mass: 213.08200
• Monoisotopic Mass: 213.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 68.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.152
• Melting Point: 138.0 to 142.0 deg-C
• Boiling Point: 337.2°C at 760 mmHg
• Flash Point: 157.7ºC
• Refractive Index: 1.536
• PSA: 68.54000
• LogP: 3.41260
• Solubility: Not determined

4-tert-butylbenzene-1-sulfonamide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN3335
• Hazard Category Code： R20/21/22: harmful by inhalation, skin contact and accidental swallowing.
• Safety Instruction： S22-S36/37/39
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides